beta-D-Glucopyranosiduronic acid, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl
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Description
Beta-D-Glucopyranosiduronic acid, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl is a useful research compound. Its molecular formula is C27H30O16 and its molecular weight is 610.521. The purity is usually 95%.
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Scientific Research Applications
Radiolytic Properties
β-D-Glucopyranosiduronic acid demonstrates significant properties in radiolysis. Research has shown that it can effectively scavenge hydroxyethyl peroxyl radicals, indicating its potential in radiation chemistry and protection (Cai, He, & W. Jilan, 1996). Another study elaborates on its ability to scavenge reducing species, which further supports its use in radiolytic applications (Cai, Zhang, & W. Jilan, 1995).
Crystal Structure Analysis
The crystal structure of related compounds has been studied, providing insights into their molecular configurations. One study on a similar β-D-glucosylflavone isolated from Argemone mexicana Linn. has helped in understanding the structural aspects of these compounds (Anthal et al., 2012).
Synthetic Chemistry
β-D-Glucopyranosiduronic acid and its derivatives are crucial in synthetic chemistry, particularly in the synthesis of complex molecules. For instance, the synthesis of chondroitin sulfate's repeating units involves derivatives of β-D-glucopyranosiduronic acid (Jacquinet, 1990). Another study highlights the stereoselective synthesis of derivatives, indicating the role of β-D-glucopyranosiduronic acid in stereochemical control in organic synthesis (O'Brien et al., 2007).
Hydrolysis Studies
The compound's behavior in hydrolysis reactions has been a subject of study, providing insights into its chemical behavior and potential applications in enzymatic processes or chemical synthesis (Saunders & Timell, 1968).
Properties
IUPAC Name |
(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-7-yl]oxyoxane-2-carboxylic acid |
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InChI |
InChI=1S/C27H28O17/c28-7-14-16(31)18(33)21(36)27(42-14)43-23-13(41-26-22(37)19(34)20(35)24(44-26)25(38)39)6-12-15(17(23)32)10(30)5-11(40-12)8-1-3-9(29)4-2-8/h1-6,14,16,18-22,24,26-29,31-37H,7H2,(H,38,39)/t14-,16-,18+,19+,20+,21-,22-,24+,26-,27+/m1/s1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRZURIAJNIXTC-GNWJNHLCSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C2=CC(=O)C3=C(C(=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28O17 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
624.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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